2-Ethyl-1-methylcyclopentan-1-amine hydrochloride

• IUPAC Name: 2-ethyl-1-methylcyclopentan-1-amine;hydrochloride
• InChI: InChI=1S/C8H17N.ClH/c1-3-7-5-4-6-8(7,2)9;/h7H,3-6,9H2,1-2H3;1H
• InChI Key: WHKXLTKNHXYGMH-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCC1(C)N.Cl
• Molecular Formula: C8H18ClN
• Molecular Weight: 163.69 g/mol

Description

2-Ethyl-1-methylcyclopentan-1-amine hydrochloride is a chemical compound with the CAS Number: 2089255-94-5. It is a powder in physical form. The IUPAC name for this compound is 2-ethyl-1-methylcyclopentan-1-amine hydrochloride. The InChI code for this compound is 1S/C8H17N.ClH/c1-3-7-5-4-6-8 (7,2)9;/h7H,3-6,9H2,1-2H3;1H.

Molecular Structure Analysis

The molecular weight of 2-Ethyl-1-methylcyclopentan-1-amine hydrochloride is 163.69. The InChI key for this compound is WHKXLTKNHXYGMH-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

2-Ethyl-1-methylcyclopentan-1-amine hydrochloride is a powder. It has a molecular weight of 163.69. The compound should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Genotoxic Impurity Control in Drug Synthesis

Research has identified the formation of genotoxins like ethyl chloride (EtCl) and methyl chloride (MeCl) during the preparation of hydrochloride salts of tertiary amines in solutions containing ethanol and methanol. This study emphasizes the importance of controlling genotoxic impurities in the synthesis of drug compounds, including those similar to 2-ethyl-1-methylcyclopentan-1-amine hydrochloride. Techniques such as conducting reactions at lower temperatures have been shown to minimize these impurities, ensuring safer pharmaceutical products (Yang et al., 2009).

Synthesis of Medical Intermediates

In another study, the synthesis of medical intermediates from ethyl lactate and halogenated hydrocarbons, including derivatives similar to 2-ethyl-1-methylcyclopentan-1-amine hydrochloride, was explored. This research contributes to the field by providing new methods for creating valuable intermediates for pharmaceutical applications. The synthesized compounds were characterized using spectral data, highlighting the potential of these methods in medicinal chemistry (Zhang Ping-rong, 2009).

Safety And Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.